Cas no 1019208-03-7 (3-Benzyl-1,5,3dioxazepane)

• Product Name: 3-Benzyl-1,5,3dioxazepane
• CAS No: 1019208-03-7
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• MDL: MFCD27964223
• CID: 3039208
• PubChem ID: 25207892
• Update Time: 2025-08-05

3-Benzyl-1,5,3dioxazepane Chemical and Physical Properties

Names and Identifiers

• 3-benzyl-1,5,3-dioxazepane
• 3-Benzyl-[1,5,3]dioxazepane
• MFCD27964223
• AS-40216
• SCHEMBL2678678
• AKOS027322131
• 1019208-03-7
• tetrahydro-3-(phenylmethyl)-2H-1,5,3-dioxazepine
• SY037019
• 2H-1,5,3-Dioxazepine, tetrahydro-3-(phenylmethyl)-
• 3-Benzyl-1,5,3dioxazepane

• MDL： MFCD27964223
• Inchi： 1S/C11H15NO2/c1-2-4-11(5-3-1)8-12-9-13-6-7-14-10-12/h1-5H,6-10H2
• InChI Key： RPCDMNZVBSZIGP-UHFFFAOYSA-N
• SMILES： O1CCOCN(C1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 193.11000
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 21.7Ų

Experimental Properties

• PSA: 21.70000
• LogP: 1.38830

Additional information on 3-Benzyl-1,5,3dioxazepane

Introduction to 3-Benzyl-1,5,3dioxazepane (CAS No. 1019208-03-7)

3-Benzyl-1,5,3dioxazepane, a compound with the CAS number 1019208-03-7, is a unique and versatile molecule that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound belongs to the class of dioxazepanes, which are known for their potential biological activities and structural diversity. The benzyl substituent on the dioxazepane ring imparts additional stability and reactivity, making it an interesting candidate for various applications in pharmaceutical research and development.

The chemical structure of 3-Benzyl-1,5,3dioxazepane consists of a seven-membered heterocyclic ring containing two oxygen atoms and one nitrogen atom, with a benzyl group attached to the nitrogen. This structure provides a framework for exploring its potential as a lead compound in drug discovery. Recent studies have highlighted the importance of dioxazepanes in modulating various biological pathways, including those involved in neurodegenerative diseases, cancer, and inflammation.

In the context of medicinal chemistry, 3-Benzyl-1,5,3dioxazepane has been investigated for its potential as a scaffold for developing new therapeutic agents. One notable area of research is its activity as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 3-Benzyl-1,5,3dioxazepane exhibited potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

The synthetic accessibility of 3-Benzyl-1,5,3dioxazepane is another factor that contributes to its appeal in pharmaceutical research. Various synthetic routes have been developed to efficiently produce this compound and its derivatives. One such method involves the cyclization of an appropriate precursor under mild conditions, yielding high yields and purity. This synthetic flexibility allows researchers to easily modify the structure to optimize its pharmacological properties.

Beyond its potential as a therapeutic agent, 3-Benzyl-1,5,3dioxazepane has also been explored for its use in chemical biology. Its ability to interact with specific protein targets makes it a valuable tool for understanding cellular processes and signaling pathways. For example, recent work has shown that certain derivatives of this compound can selectively bind to G protein-coupled receptors (GPCRs), which are important targets for drug development.

The safety profile of 3-Benzyl-1,5,3dioxazepane is an important consideration in its development as a pharmaceutical candidate. Preclinical studies have demonstrated that this compound exhibits low toxicity and good metabolic stability. These properties are crucial for ensuring that it can be safely administered to patients without causing adverse effects.

In conclusion, 3-Benzyl-1,5,3dioxazepane (CAS No. 1019208-03-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights and applications will emerge, further highlighting the importance of this compound in the field.